Cas no 2229274-98-8 (tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229274-98-8
• MF: C₁₂H₁₉F₂NO₃
• MW: 263.280970811844
• CID: 5465624
• PubChem ID: 165658118
• Update Time: 2025-05-23

tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z3271430817
• tert-butyl N-[2-(3,3-difluorocyclobutyl)-1-oxopropan-2-yl]carbamate
• tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate

• Inchi： 1S/C12H19F2NO3/c1-10(2,3)18-9(17)15-11(4,7-16)8-5-12(13,14)6-8/h7-8H,5-6H2,1-4H3,(H,15,17)
• InChI Key： JOJFXRQQTBLTRO-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C=O)(C)NC(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 263.13329979 g/mol
• Monoisotopic Mass: 263.13329979 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4
• Molecular Weight: 263.28

Additional information on tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229274-98-8)

The compound tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229274-98-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This carbamate derivative features a unique 3,3-difluorocyclobutyl moiety, which contributes to its distinct chemical and biological properties. Researchers are particularly interested in its potential applications as a building block for drug discovery, owing to its structural versatility and ability to modulate pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves a molecule's binding affinity and selectivity. The presence of the difluorocyclobutyl group in this compound makes it a valuable candidate for exploring new therapeutic avenues, particularly in targeting enzymes and receptors involved in inflammatory and neurological disorders.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate?" The synthesis typically involves multi-step organic reactions, including the introduction of the tert-butyl carbamate protecting group and the difluorocyclobutyl ring system. Advanced techniques such as palladium-catalyzed cross-coupling and asymmetric hydrogenation are often employed to achieve high yields and enantiomeric purity. These methods align with the growing trend toward sustainable and efficient synthetic protocols in the pharmaceutical industry.

Another hot topic related to this compound is its potential role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The tert-butyl carbamate group can serve as a linker or spacer in PROTAC molecules, enabling the recruitment of E3 ubiquitin ligases to degrade disease-causing proteins. This application has sparked immense interest in the scientific community, as evidenced by the rising number of publications and patents referencing CAS No. 2229274-98-8.

From a regulatory perspective, tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate is not classified as a hazardous material, making it safer to handle in laboratory settings compared to other reactive intermediates. However, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often inquire about "the shelf life and storage recommendations for this compound," which underscores the importance of understanding its physicochemical properties for long-term usability.

In summary, tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229274-98-8) represents a promising scaffold in drug development, with applications spanning from small-molecule therapeutics to advanced modalities like PROTACs. Its unique structural features, combined with the growing emphasis on fluorinated pharmacophores, position it as a compound of enduring relevance in the ever-evolving landscape of pharmaceutical sciences.